Cas no 59599-14-3 (a-D-Arabinofuranosyl chloride,tribenzoate (9CI))

a-D-Arabinofuranosyl chloride,tribenzoate (9CI) structure
59599-14-3 structure
Product Name:a-D-Arabinofuranosyl chloride,tribenzoate (9CI)
CAS No:59599-14-3
MF:C26H21ClO7
MW:480.893747091293
CID:382077
PubChem ID:267511
Update Time:2025-04-19

a-D-Arabinofuranosyl chloride,tribenzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Arabinofuranosyl chloride,tribenzoate (9CI)
    • 2,3,5-tri-o-benzoylpentofuranosyl chloride
    • NSC106765
    • SCHEMBL13224525
    • 59599-14-3
    • NSC-106765
    • DTXSID40296001
    • Inchi: 1S/C26H21ClO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(32-23)16-31-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2
    • InChI Key: RNPJWTDNQMCUHP-UHFFFAOYSA-N
    • SMILES: ClC1C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 480.098
  • Monoisotopic Mass: 480.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 607.6°Cat760mmHg
  • Flash Point: 205.1°C
  • Refractive Index: 1.622
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